![molecular formula C19H15ClO5 B280132 4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate](/img/structure/B280132.png)
4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate
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Overview
Description
4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate is a chemical compound that has been widely used in scientific research. It is a furoate ester that is used as a tool compound to study the biological mechanisms of action of various chemicals. The compound has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate is not fully understood. However, it is believed to act as an antagonist of the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a critical role in the regulation of glucose and lipid metabolism. Antagonism of PPARγ by this compound has been shown to result in the inhibition of adipocyte differentiation and the reduction of insulin resistance.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it inhibits the differentiation of adipocytes and reduces the expression of adipogenic markers. In vivo studies have shown that it improves glucose tolerance and reduces insulin resistance. The compound has also been shown to have anti-inflammatory effects and to reduce the expression of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate has several advantages and limitations for lab experiments. One of the advantages is its specificity for PPARγ, which makes it a valuable tool compound for studying the biological mechanisms of action of PPARγ agonists and antagonists. Another advantage is its relatively low toxicity, which allows for its use in various biological systems. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate. One direction is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another direction is the study of its effects on other biological systems, such as cancer cells or neuronal cells. Additionally, further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent for metabolic disorders.
Synthesis Methods
The synthesis of 4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate has been achieved using different methods. One of the most common methods is the reaction of 4-chlorophenol, 2-methoxyphenol, and furoic acid in the presence of a catalyst such as sulfuric acid. The reaction results in the formation of the desired compound, which can be purified using various techniques such as recrystallization or column chromatography.
Scientific Research Applications
4-Chlorophenyl 5-[(2-methoxyphenoxy)methyl]-2-furoate has been used in various scientific research applications. It has been used as a tool compound to study the biological mechanisms of action of various chemicals. It has also been used as a reference compound to compare the activity of other compounds. The compound has been extensively studied in vitro and in vivo, and its effects have been observed in various biological systems.
Properties
Molecular Formula |
C19H15ClO5 |
---|---|
Molecular Weight |
358.8 g/mol |
IUPAC Name |
(4-chlorophenyl) 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate |
InChI |
InChI=1S/C19H15ClO5/c1-22-16-4-2-3-5-17(16)23-12-15-10-11-18(24-15)19(21)25-14-8-6-13(20)7-9-14/h2-11H,12H2,1H3 |
InChI Key |
DJSWPQOUQKAWMI-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OCC2=CC=C(O2)C(=O)OC3=CC=C(C=C3)Cl |
Canonical SMILES |
COC1=CC=CC=C1OCC2=CC=C(O2)C(=O)OC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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